Cas no 6283-92-7 (Lactic Acid Dodecyl Ester)

Lactic Acid Dodecyl Ester Properties

Names and Identifiers

• Lactic Acid Dodecyl Ester
• LAURYL LACTATE
• Propanoic acid,2-hydroxy-, dodecyl ester
• dodecyl 2-hydroxypropanoate
• SCHEMBL33838
• Q27278801
• 196321-22-9
• DTXSID40863737
• lauryl lactate, AldrichCPR
• NSC 7752
• Propanoic acid, 2-hydroxy-, dodecyl ester
• DTXCID90812316
• BP-29873
• NSC-7752
• Dodecyl lactate
• AKOS015950776
• Ceraphyl 31
• Cyclochem LVL
• LAURYL LACTATE [II]
• Crodamol LL
• G5SU0BFK7O
• FEMA NO. 4482
• dodecyl 2-hydroxypropionate
• LAURYL LACTATE (II)
• 2-hydroxypropionic acid dodecyl ester
• LAURYL LACTATE [INCI]
• LAURYL LACTATE, (+/-)-
• Ceraphyl 3
• Lactic acid, dodecyl ester
• NS00012785
• (+/-)-LAURYL LACTATE
• UNII-G5SU0BFK7O
• EINECS 228-504-8
• doi:10.14272/QQQMUBLXDAFBRH-UHFFFAOYSA-N
• NSC7752
• 10.14272/QQQMUBLXDAFBRH-UHFFFAOYSA-N
• 2-Hydroxypropanoic acid, dodecyl ester
• C15H30O3
• Dodecyl 2-hydroxypropanoate
• 6283-92-7
• +Expand

• InChIKey： QQQMUBLXDAFBRH-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H30O3/c1-3-4-5-6-7-8-9-10-11-12-13-18-15(17)14(2)16/h14,16H,3-13H2,1-2H3
• SMILES： CCCCCCCCCCCCOC(=O)C(C)O

Computed Properties

• Exact Mass: 258.219495g/mol
• Surface Charge: 0
• XLogP3: 5.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 13
• Monoisotopic Mass: 258.219495g/mol
• Monoisotopic Mass: 258.219495g/mol
• Topological Polar Surface Area: 46.5Ų
• Heavy Atom Count: 18
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 3.83130
• PSA: 46.53000
• Refractive Index: 1.4500 (estimate)
• Boiling Point: 341.65°C (rough estimate)
• FEMA: 4482 | DODECYL LACTATE
• Density: 1.0329 (rough estimate)